Cas no 54522-09-7 (Acetamide,2-bromo-N-[[3-hydroxy-5-(hydroxymethyl)-2-methyl-4-pyridinyl]methyl]-)

• Product Name: Acetamide,2-bromo-N-[[3-hydroxy-5-(hydroxymethyl)-2-methyl-4-pyridinyl]methyl]-
• CAS No: 54522-09-7
• MF: C₁₀H₁₃BrN₂O₃
• MW: 289.125821828842
• CID: 376809
• PubChem ID: 193919
• Update Time: 2025-04-19

Acetamide,2-bromo-N-[[3-hydroxy-5-(hydroxymethyl)-2-methyl-4-pyridinyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-bromo-N-[[3-hydroxy-5-(hydroxymethyl)-2-methyl-4-pyridinyl]methyl]-
• bromoacetylpyridoxamine
• 2-bromo-N-[[3-hydroxy-5-(hydroxymethyl)-2-methylpyridin-4-yl]methyl]acetamide
• DTXSID20969741
• 54522-09-7
• Acetamide, 2-bromo-N-((3-hydroxy-5-(hydroxymethyl)-2-methyl-4-pyridinyl)methyl)-
• 2-Bromo-N-{[3-hydroxy-5-(hydroxymethyl)-2-methylpyridin-4-yl]methyl}ethanimidic acid

• Inchi： 1S/C10H13BrN2O3/c1-6-10(16)8(4-13-9(15)2-11)7(5-14)3-12-6/h3,14,16H,2,4-5H2,1H3,(H,13,15)
• InChI Key： FETUNBGKVMTDPH-UHFFFAOYSA-N
• SMILES： BrCC(NCC1=C(C(C)=NC=C1CO)O)=O

Computed Properties

• Exact Mass: 288.01099
• Monoisotopic Mass: 288.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.4Ų
• XLogP3: 0

Experimental Properties

• Density: 1.609
• Boiling Point: 629.3°C at 760 mmHg
• Flash Point: 334.4°C
• Refractive Index: 1.619
• PSA: 82.45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridoxamines Pyridoxamine 5'-phosphates
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridoxamine 5'-phosphates